1,4,8,11-Tetraazabicyclo[9.5.2]octadecane

• CAS No.: 666845-48-3
• Molecular Formula: C14H30N4
• Molecular Weight: 254.42 g/mol
• IUPAC Name: 1,4,8,11-tetrazabicyclo[9.5.2]octadecane
• InChI: InChI=1S/C14H30N4/c1-2-9-17-11-7-15-5-4-6-16-8-12-18(10-3-1)14-13-17/h15-16H,1-14H2
• InChI Key: WMQLBBDUGAKHRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCNCCCNCCN(CC1)CC2

Description

1,4,8,11-Tetraazabicyclo[9.5.2]octadecane is a macrobicyclic ligand known for its ability to form stable complexes with various metal ions. This compound is of significant interest in coordination chemistry due to its unique structure and properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,8,11-Tetraazabicyclo[9.5.2]octadecane typically involves the cyclization of linear polyamines under specific conditions. One common method involves the reaction of a linear tetraamine with formaldehyde and a reducing agent, such as sodium borohydride, under controlled pH and temperature .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

1,4,8,11-Tetraazabicyclo[9.5.2]octadecane undergoes various types of chemical reactions, including:

Complexation: Forms stable complexes with metal ions such as cobalt, copper, and nickel.

Substitution: Can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Complexation: Typically involves the use of metal salts (e.g., cobalt chloride) in aqueous or organic solvents under mild conditions.

Substitution: Requires the presence of suitable nucleophiles or electrophiles under controlled pH and temperature.

Major Products

Complexation: Produces metal-ligand complexes with varying geometries and properties.

Substitution: Results in substituted derivatives with different functional groups attached to the nitrogen atoms.

Scientific Research Applications

1,4,8,11-Tetraazabicyclo[9.5.2]octadecane has a wide range of applications in scientific research, including:

Coordination Chemistry: Used as a ligand to study the formation and properties of metal complexes.

Catalysis: Acts as a catalyst or co-catalyst in various chemical reactions.

Biological Studies: Investigated for its potential use in drug delivery and as a therapeutic agent.

Material Science: Utilized in the synthesis of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1,4,8,11-Tetraazabicyclo[9.5.2]octadecane involves its ability to form stable complexes with metal ions. The nitrogen atoms in the ligand coordinate with the metal ions, forming a stable structure that can influence the reactivity and properties of the metal center . This coordination can affect various molecular targets and pathways, depending on the specific metal ion and the context of the reaction .

Comparison with Similar Compounds

Similar Compounds

1,4,8,11-Tetraazacyclotetradecane: Another macrobicyclic ligand with similar coordination properties.

1,4,7,10-Tetraazacyclododecane: A smaller macrocyclic ligand with different coordination behavior.

Uniqueness

1,4,8,11-Tetraazabicyclo[9.5.2]octadecane is unique due to its larger ring size and the presence of additional nitrogen atoms, which provide more coordination sites and greater flexibility in forming complexes with various metal ions .